N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide

• IUPAC Name: N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C22H25N3O4S/c1-30-21-16(5-4-10-23-21)22(27)25-11-8-15(9-12-25)13-24-20(26)19-14-28-17-6-2-3-7-18(17)29-19/h2-7,10,15,19H,8-9,11-14H2,1H3,(H,24,26)
• InChI Key: GCTRJVXIVCEYFV-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N2CCC(CC2)CNC(=O)C3COC4=CC=CC=C4O3
• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.5 g/mol

Description

Piperidine derivatives, such as the one you mentioned, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. There have been many reviews concerning specific methods of piperidine synthesis.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Molecular Interaction Studies

Research into similar compounds has focused on understanding their molecular interactions with specific receptors. For instance, a study on the antagonist interactions with the CB1 cannabinoid receptor provided insights into the conformational analysis and development of pharmacophore models for receptor ligands (Shim et al., 2002). This type of research is crucial for the design of receptor-specific drugs, highlighting the relevance of such compounds in medicinal chemistry.

Structure-Activity Relationships

Understanding the structure-activity relationships (SAR) of compounds forms the basis of drug design and discovery. A study exploring the SAR of pyrazole derivatives as cannabinoid receptor antagonists underlined the importance of certain structural features for potent activity (Lan et al., 1999). Such research aids in the refinement of compound structures to enhance their therapeutic potential.

Polymer Synthesis

Compounds with complex structures, including those similar to the query compound, have been utilized in the synthesis of ordered polymers, demonstrating their potential in materials science (Yu et al., 1999). This showcases the versatility of such compounds beyond pharmaceutical applications, extending into the development of new materials with specific properties.

Novel Synthesis Methods

Research has also focused on developing novel synthesis methods for related compounds, which could have implications for improving the efficiency and selectivity of chemical reactions used in drug synthesis (Bauer et al., 1976). Such studies are essential for the advancement of synthetic chemistry techniques.

Environmental and Industrial Applications

Further, some studies have explored the use of related compounds in environmental and industrial applications, such as the removal of heavy metals from industrial wastes (Zargoosh et al., 2015). This highlights the potential of such compounds in addressing environmental challenges.

Future Directions

Piperidine derivatives continue to be a significant area of research due to their wide range of therapeutic applications. The development of novel piperidine derivatives with improved efficacy and safety profiles is a key focus in the field of drug discovery.